Pharmacopeia & Metrological Institutes Standards
  • Sulfabenzamide
    Sulfabenzamide
    • Cat. No.:
    • B000183
    • CAS No.:
    • 127-71-9
    • Molecular Formula:
    • C13H12N2O3S
    • Molecular Weight:
    • 276.31 g/mol
    Description
    Sulfabenzamide is a sulfonamide containing a benzamido substituent on nitrogen. An antibacterial/antimicrobial, it is often used in conjunction with sulfathiazole and sulfacetamide as a topical, intravaginal ant...
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  • 5-Azacytosine-15N4
    5-Azacytosine-15N4
    • Cat. No.:
    • B016484
    • CAS No.:
    • 931-86-2
    • Molecular Formula:
    • C3H4N4O
    • Molecular Weight:
    • 112.09 g/mol
    Description
    5-azacytosine is a monoamino-1,3,5-triazine that is cytosine in which the aromatic CH at position 5 is replaced by a nitrogen.
    structure given in first source
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  • 4-Nitro-3-(trifluoromethyl)aniline
    4-Nitro-3-(trifluoromethyl)aniline
    • Cat. No.:
    • B027955
    • CAS No.:
    • 393-11-3
    • Molecular Formula:
    • C7H5F3N2O2
    • Molecular Weight:
    • 206.12 g/mol
    Description
    major metabolite of flutamide
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  • Octamethylcyclotetrasiloxane
    Octamethylcyclotetrasiloxane
    • Cat. No.:
    • B044751
    • CAS No.:
    • 556-67-2
    • Molecular Formula:
    • C8H24O4Si4
    • Molecular Weight:
    • 296.61 g/mol
    Description
    Octamethylcyclotetrasiloxane is a cyclosiloxane that is the octamethyl derivative of cyclotetrasiloxane. It is an organosilicon compound and a cyclosiloxane. It derives from a hydride of a cyclotetrasiloxane.
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  • Methyl Octanoate
    Methyl Octanoate
    • Cat. No.:
    • B045779
    • CAS No.:
    • 111-11-5
    • Molecular Formula:
    • C9H18O2
    • Molecular Weight:
    • 158.24 g/mol
    Description
    Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals.
    Methyl octanoate is a fatty acid methyl ester resulting from the formal co...
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  • Dihydralazine Sulfate
    Dihydralazine Sulfate
    • Cat. No.:
    • B124380
    • CAS No.:
    • 7327-87-9
    • Molecular Formula:
    • C8H12N6O4S
    • Molecular Weight:
    • 288.29 g/mol
    Description
    See also: Dihydralazine (has active moiety).
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  • Propanol
    Propanol
    • Cat. No.:
    • B129219
    • CAS No.:
    • 71-23-8
    • Molecular Formula:
    • C3H8O
      C3H8O
      CH3CH2CH2OH
    • Molecular Weight:
    • 60.10 g/mol
    Description
    N-propanol appears as a clear colorless liquid with a sharp musty odor like rubbing alcohol. Flash point 53-77 °F. Autoignites at 700 °F. Vapors are heavier than air and mildly irritate the eyes, nose, and throa...
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  • Butyl hexanoate
    Butyl hexanoate
    • Cat. No.:
    • B146156
    • CAS No.:
    • 626-82-4
    • Molecular Formula:
    • C10H20O2
    • Molecular Weight:
    • 172.26 g/mol
    Description
    Butyl hexanoate is an aliphatic ester that can be used as a flavoring agent. It is one of the main volatile compounds found in apples. Along with red sticky sphere traps, butyl hexanoate can also act as an odor ...
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  • Tanshinone Iia
    Tanshinone Iia
    • Cat. No.:
    • B190491
    • CAS No.:
    • 568-72-9
    • Molecular Formula:
    • C19H18O3
    • Molecular Weight:
    • 294.3 g/mol
    Description
    1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g]benzofuran-10,11-dione is an abietane diterpenoid.
    Tanshinone IIA has been reported in Salvia miltiorrhiza, Salvia glutinosa, and other organisms with data availab...
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  • 3-Methylflavone-8-carboxylic acid
    3-Methylflavone-8-carboxylic acid
    • Cat. No.:
    • B195188
    • CAS No.:
    • 3468-01-7
    • Molecular Formula:
    • C17H12O4
    • Molecular Weight:
    • 280.27 g/mol
    Description
    3-methylflavone-8-carboxylic acid is a member of the class of flavones that is flavone substituted at position 3 by a methyl group and at position 8 by a carboxylic acid group. It has a role as an EC 3.1.4.* (ph...
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